1-[1-(2-fluorobenzyl)-1H-indol-3-yl]ethanone

• IUPAC Name: 1-[1-[(2-fluorophenyl)methyl]indol-3-yl]ethanone
• InChI: InChI=1S/C17H14FNO/c1-12(20)15-11-19(17-9-5-3-7-14(15)17)10-13-6-2-4-8-16(13)18/h2-9,11H,10H2,1H3
• InChI Key: WKSVLPBAFHISLO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(C2=CC=CC=C21)CC3=CC=CC=C3F
• Molecular Formula: C17H14FNO
• Molecular Weight: 267.30 g/mol
• Solubility: <0.6 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[1-(2-fluorobenzyl)-1H-indol-3-yl]ethanone, also known as Fluorinated Indole-3-Acetone (FIA), is a synthetic compound with a molecular formula of C16H13FNO. It is a chemical intermediate that has been widely used in scientific research for its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of FIA is not fully understood, but it is believed to act as an inhibitor of certain enzymes and receptors in the body. This property has led to its potential use in the development of new drugs and therapies.
Biochemical and Physiological Effects:
Studies have shown that FIA can have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory properties, as well as potential anti-tumor and anti-cancer effects. It has also been shown to have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

FIA has several advantages for use in laboratory experiments, including its high purity and stability. However, it can be difficult to handle due to its high toxicity and potential hazards. It is important to take proper precautions when working with FIA in the laboratory.

Future Directions

There are several potential future directions for research involving FIA. These include further studies on its mechanism of action, as well as its potential applications in drug development and therapy. It may also have potential applications in the development of new materials and technologies. Continued research on FIA is necessary to fully understand its potential and limitations.
In conclusion, 1-[1-(2-fluorobenzyl)-1H-indol-3-yl]ethanone, or FIA, is a valuable compound for scientific research due to its unique properties and potential applications in various fields. Its synthesis method has been well-established, and it has been found to have a variety of biochemical and physiological effects. While it has several advantages for use in laboratory experiments, precautions must be taken due to its high toxicity and potential hazards. Continued research on FIA is necessary to fully understand its potential and limitations, and to explore its potential applications in drug development, therapy, and beyond.

Synthesis Methods

The synthesis of FIA can be achieved through several methods, including the condensation reaction of 2-fluorobenzylamine and indole-3-acetic acid, or the reaction of 2-fluorobenzyl chloride and indole-3-acetone. These methods have been well-established and have been used to produce high yields of FIA.

Scientific Research Applications

FIA has been widely used in scientific research for its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. It has been found to possess unique properties that make it a valuable compound for research purposes.